Cas no 2138094-81-0 (5-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}pentan-1-ol)

• Product Name: 5-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}pentan-1-ol
• CAS No: 2138094-81-0
• MF: C₁₀H₂₁F₃N₂O
• MW: 242.28175330162
• CID: 6006291
• PubChem ID: 165896038
• Update Time: 2025-07-19

5-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}pentan-1-ol
• EN300-1179239
• 5-{[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}pentan-1-ol
• 2138094-81-0

• Inchi： 1S/C10H21F3N2O/c1-14-5-7-15(9-10(11,12)13)6-3-2-4-8-16/h14,16H,2-9H2,1H3
• InChI Key： FGOLHWYXOVEGIC-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CCCCCO)(F)F

Computed Properties

• Exact Mass: 242.16059778g/mol
• Monoisotopic Mass: 242.16059778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Additional information on 5-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}pentan-1-ol

Research Brief on 5-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}pentan-1-ol (CAS: 2138094-81-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 5-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}pentan-1-ol (CAS: 2138094-81-0) as a promising compound for therapeutic applications. This research brief aims to provide an overview of the latest findings related to this molecule, focusing on its synthesis, pharmacological properties, and potential clinical applications. The compound's unique structural features, including the trifluoroethyl and methylamino groups, contribute to its distinct biological activity, making it a subject of significant interest in drug discovery.

The synthesis of 5-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}pentan-1-ol has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have led to the development of scalable synthetic routes, which are critical for further preclinical and clinical evaluations. The compound's stability under various physiological conditions has also been investigated, revealing promising results for its potential use in vivo.

Pharmacological studies have demonstrated that 5-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}pentan-1-ol exhibits significant activity against specific molecular targets, including receptors and enzymes implicated in various diseases. For instance, preliminary data suggest that the compound may modulate neurotransmitter systems, making it a candidate for neurological disorders. Additionally, its trifluoroethyl moiety has been linked to enhanced binding affinity and selectivity, which could reduce off-target effects and improve therapeutic efficacy. These findings underscore the compound's potential as a lead molecule for further drug development.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic profiles. Researchers have observed favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its progression into clinical trials. Moreover, toxicity assessments have indicated a manageable safety profile, with no significant adverse effects reported at therapeutic doses. These results position 5-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}pentan-1-ol as a viable candidate for further investigation in disease models and human studies.

The potential clinical applications of 5-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}pentan-1-ol span multiple therapeutic areas, including oncology, neurology, and infectious diseases. Its ability to interact with diverse biological targets suggests broad utility, although further research is needed to elucidate its mechanisms of action and optimize its therapeutic window. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into tangible medical benefits.

In conclusion, 5-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}pentan-1-ol (CAS: 2138094-81-0) represents a promising avenue for drug discovery, with robust synthetic methodologies, compelling pharmacological data, and a favorable safety profile. Continued research and development efforts will be crucial to fully realize its therapeutic potential and address unmet medical needs. This brief serves as a foundation for future studies and highlights the importance of interdisciplinary collaboration in advancing chemical biology and medicinal chemistry.